Cas no 83656-26-2 (bis(1,3-dichloropropan-2-yl) propadienylphosphonate)

bis(1,3-dichloropropan-2-yl) propadienylphosphonate structure
83656-26-2 structure
Product name:bis(1,3-dichloropropan-2-yl) propadienylphosphonate
CAS No:83656-26-2
MF:C9H13O3PCl4
MW:341.98352
CID:1810021
PubChem ID:150053

bis(1,3-dichloropropan-2-yl) propadienylphosphonate Chemical and Physical Properties

Names and Identifiers

    • bis(1,3-dichloropropan-2-yl) propadienylphosphonate
    • Phosphonic acid, 1,2-propadienyl-, bis(2-chloro-1-(chloromethyl)ethyl) ester
    • 1,3-dichloro-2-[1,3-dichloropropan-2-yloxy(propa-1,2-dienyl)phosphoryl]oxypropane
    • 83656-26-2
    • Inchi: InChI=1S/C9H13Cl4O3P/c1-2-3-17(14,15-8(4-10)5-11)16-9(6-12)7-13/h3,8-9H,1,4-7H2
    • InChI Key: JNNCRDZCTHWFJZ-UHFFFAOYSA-N
    • SMILES: C=C=CP(=O)(OC(CCl)CCl)OC(CCl)CCl

Computed Properties

  • Exact Mass: 341.932692g/mol
  • Monoisotopic Mass: 339.935642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

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